Cas no 1021535-38-5 (3-(1,7-dimethyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-4-methylbenzoic acid)

• Product Name: 3-(1,7-dimethyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-4-methylbenzoic acid
• CAS No: 1021535-38-5
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 830019
• Update Time: 2025-04-19

3-(1,7-dimethyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,7-dimethyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-4-methylbenzoic acid
• 3-(1,7-dimethyl-2-oxo-1,6-naphthyridin-3-yl)-4-methylbenzoic acid

• Inchi： 1S/C18H16N2O3/c1-10-4-5-12(18(22)23)7-14(10)15-8-13-9-19-11(2)6-16(13)20(3)17(15)21/h4-9H,1-3H3,(H,22,23)
• InChI Key： ZVLTVJKTDFSAAE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C(C2=CC3=C(N(C)C2=O)C=C(C)N=C3)=C1

Computed Properties

• Exact Mass: 308.116092g/mol
• Monoisotopic Mass: 308.116092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.3g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 70.5Ų